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Compound of Interest

Compound Name:
2-(Methylthio)-5-nitropyridin-4-

amine

Cat. No.: B11787865

Get Quote

Part 1: Executive Summary & Strategic Utility
Compound Identity: 2-(Methylthio)-5-nitropyridin-4-amine CAS: 1415387-39-1 Molecular

Formula: C₆H₇N₃O₂S Molecular Weight: 185.20 g/mol

The Lynchpin Intermediate: In the landscape of modern medicinal chemistry, 2-(Methylthio)-5-
nitropyridin-4-amine serves as a critical "lynchpin" scaffold. It is primarily utilized as a

precursor for vicinal diamines (via nitro reduction), which are the obligate starting materials for

synthesizing imidazo[4,5-b]pyridines and triazolo[1,5-a]pyridines. These fused heterocyclic

systems are ubiquitous in kinase inhibitor discovery (e.g., targeting Aurora kinases, FLT3, or

JAKs).

Criticality of Solubility & Stability: Successful utilization of this intermediate hinges on managing

its "Push-Pull" electronic nature. The electron-donating amine (C4) and electron-withdrawing

nitro group (C5) create a conjugated system that stabilizes the pyridine ring but introduces

specific liabilities:

Thioether Oxidation: The C2-thiomethyl group is susceptible to oxidation, forming sulfoxides

that alter solubility and reactivity.
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Photolytic Instability: The nitro-pyridine chromophore makes the solid state and solutions

sensitive to UV/Visible light degradation.

Solubility Paradox: While polar, the compound exhibits poor aqueous solubility, necessitating

rigorous solvent selection for process chemistry.

Part 2: Physicochemical Profile & Solubility
Landscape
Calculated & Observed Properties
Data synthesized from structural analysis and analog behavior (e.g., 4-amino-3-nitropyridine).

Property Value / Description Impact on Handling

Appearance
Yellow to Orange Crystalline

Solid

Color intensity correlates with

purity; darkening indicates

oxidation/photolysis.

Predicted LogP ~1.6 – 1.9

Moderate lipophilicity; requires

organic co-solvents for

biological assays.

pKa (Pyridine N) ~3.5 (Predicted)

Reduced basicity due to

electron-withdrawing -NO₂

group.

H-Bond Donors 2 (Primary Amine)

Capable of strong

intermolecular H-bonding,

increasing melting point and

reducing solubility.

Melting Point >200°C (Decomposition likely)

High lattice energy

necessitates heat or dipolar

aprotic solvents for dissolution.

Solubility Compatibility Matrix
Based on "Like Dissolves Like" principles for nitro-amino-heterocycles.
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Solvent Class Specific Solvent Solubility Rating Operational Note

Dipolar Aprotic DMSO, DMF, DMAc High (>50 mg/mL)

Primary Choice. Use

for stock solutions

(10-100 mM).

Polar Protic Ethanol, Methanol
Moderate (1-10

mg/mL)

Solubility improves

significantly with

heating (reflux). Good

for recrystallization.

Chlorinated DCM, Chloroform Low-Moderate

Useful for extraction

but poor for storage

due to volatility.

Aqueous Water, PBS (pH 7.4)
Very Low (<0.1

mg/mL)

Anti-solvent.

Precipitates

immediately upon

dilution from DMSO

stocks.

Non-Polar Hexanes, Heptane Insoluble

Used to wash away

non-polar impurities

during filtration.

Part 3: Stability & Degradation Mechanisms
The Thioether Liability (Oxidation)
The methylthio group (-SMe) at position 2 is the primary stability risk. Upon exposure to

atmospheric oxygen (slow) or peroxides (fast), it oxidizes to the Sulfoxide (S=O) and eventually

the Sulfone (O=S=O).

Consequence: The sulfoxide/sulfone derivatives are much better leaving groups.

Nucleophiles (e.g., water, alcohols, amines) present in the reaction matrix can displace the

oxidized sulfur species, leading to hydrolysis byproducts (2-hydroxy-5-nitropyridin-4-amine).

Photolytic Degradation
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Nitro-aminopyridines possess strong absorption bands in the UV-Vis region. Prolonged

exposure to ambient light excites the nitro group, leading to:

Nitro-to-Nitrite rearrangement.

Radical formation leading to polymerization (darkening of solid).

Azo-dimerization of the amine.

Diagram: Degradation Pathways
Visualization of the chemical fate of 2-(Methylthio)-5-nitropyridin-4-amine under stress.
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Figure 1: Primary degradation pathways. Oxidation of the thioether activates the ring for

hydrolysis, while light causes radical polymerization.

Part 4: Experimental Protocols (SOPs)
Protocol: Solubility Determination via HPLC
Objective: Accurately quantify saturation limits in process solvents.

Reagents:

Test Compound (CAS 1415387-39-1)[1]
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HPLC Grade Solvents (Water, Acetonitrile, DMSO)

Internal Standard (e.g., Benzophenone - optional)

Workflow:

Supersaturation: Add 10 mg of compound to 100 µL of target solvent in a 1.5 mL

microcentrifuge tube.

Equilibration: Vortex vigorously for 2 minutes. Sonicate for 15 minutes at 25°C.

Incubation: Shake at 25°C (or target temp) for 24 hours.

Filtration: Centrifuge at 14,000 rpm for 5 minutes. Filter supernatant through a 0.22 µm PTFE

syringe filter.

Quantification: Dilute filtrate 1:100 in Mobile Phase (50:50 Water:ACN) and inject onto

HPLC.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

Detection: UV at 254 nm and 360 nm (monitor nitro-amine charge transfer band).

Calculation: Compare peak area against a standard curve prepared in DMSO.

Protocol: Stability Stress Testing (Forced Degradation)
Objective: Validate storage conditions and identify impurity markers.

Oxidative Stress: Dissolve compound in ACN:Water (1:1). Add H₂O₂ to final concentration of

3%. Incubate 2 hours.

Expected Result: Appearance of M+16 (Sulfoxide) and M+32 (Sulfone) peaks in LC-MS.

Photostability: Place solid sample (thin layer in petri dish) in light chamber (Xenon arc) for 24

hours.

Control: Wrap a duplicate sample in aluminum foil.
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Analysis: Dissolve both in DMSO and compare purity via HPLC.

Thermal Stress: Incubate solid at 60°C for 7 days.

Pass Criteria: < 2% degradation relative to T0.

Part 5: Handling & Storage Recommendations
To maintain >98% purity for downstream synthesis (e.g., cyclization to imidazopyridines),

adhere to the following "Gold Standard" storage rules:

Temperature: Long-term storage at -20°C is mandatory to arrest thioether oxidation.

Atmosphere: Store under Argon or Nitrogen. Oxygen is the enemy of the methylthio group.

Container: Amber glass vials with Teflon-lined caps. Avoid clear glass.

Solution State:

Do NOT store in DMSO at room temperature for >48 hours (DMSO can act as an oxidant

over time).

Prepare fresh stock solutions immediately prior to use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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